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Abstract

This document provides detailed protocols for the preparation and storage of stock solutions of
RS102895, a potent and selective CCR2 chemokine receptor antagonist. Adherence to these
guidelines is crucial for ensuring the stability, and activity of the compound, thereby promoting
experimental reproducibility. The information presented is intended for use by researchers,
scientists, and drug development professionals in a laboratory setting.

Introduction

RS102895 is a small molecule antagonist of the C-C chemokine receptor 2 (CCR2), with a
reported IC50 of 360 nM.[1][2][3][4] It is a valuable tool for investigating the role of the
CCL2/CCR2 signaling axis in various physiological and pathological processes, including
inflammation, immunology, and oncology. Accurate and consistent preparation of RS102895
stock solutions is fundamental to achieving reliable and reproducible experimental results. This
document outlines the essential properties of RS102895 and provides a step-by-step protocol
for its solubilization and storage.

Physicochemical Properties and Solubility

Proper stock solution preparation begins with an understanding of the compound's physical
and chemical characteristics.
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Table 1: Physicochemical and Solubility Data for RS102895

Property Value Notes

For the free base form. The

hydrochloride salt has a

Molecular Weight 390.40 g/mol [2] ]

molecular weight of 426.86

g/mol .

_ , _ Visually inspect the compound

Appearance White to off-white solid. )

upon receipt.

) Recommended for reliable

Purity (HPLC) >99%

experimental results.

Use fresh, anhydrous DMSO

as it is hygroscopic, and
Solubility in DMSO > 78 mg/mL (199.79 mM) moisture can reduce solubility.

Ultrasonic agitation and

warming may be required.

I Requires sonication and
Solubility in Ethanol 50 mg/mL (128.07 mM) ]
warming to 60°C.

Solubility in Water Insoluble.

Recommended Storage Conditions

The stability of RS102895, both in its solid form and in solution, is critical for its experimental
efficacy.

Table 2: Recommended Storage Conditions for RS102895

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b1250010?utm_src=pdf-body
https://www.medchemexpress.com/RS102895.html
https://www.benchchem.com/product/b1250010?utm_src=pdf-body
https://www.benchchem.com/product/b1250010?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250010?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Storage ]
Form Duration Notes
Temperature
) Store desiccated and
Solid (Powder) -20°C 3 years ]
protected from light.
For shorter-term
4°C 2 years
storage.
Stock Solution in Recommended for
-80°C 1 year
DMSO long-term storage.
Suitable for short-term
storage. Avoid
-20°C 1 month

repeated freeze-thaw

cycles.

Experimental Protocols

The following protocols provide a detailed methodology for the preparation of a 10 mM stock
solution of RS102895 in DMSO.

Materials

RS102895 powder

Anhydrous Dimethyl Sulfoxide (DMSOQO), molecular biology grade

Sterile, RNase/DNase-free microcentrifuge tubes (1.5 mL)

Calibrated analytical balance

Calibrated micropipettes and sterile filter tips

Vortex mixer

Sonicator (optional)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
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Stock Solution Preparation Workflow
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Caption: Workflow for RS102895 Stock Solution Preparation and Storage.

Step-by-Step Protocol for a 10 mM Stock Solution

Equilibrate: Before opening, allow the vial of RS102895 powder to equilibrate to room
temperature for at least 20-30 minutes. This prevents the condensation of moisture onto the
compound.

Weighing: Tare a sterile 1.5 mL microcentrifuge tube on a calibrated analytical balance.
Carefully weigh out the desired amount of RS102895 powder. For a 1 mL of 10 mM stock
solution, you will need 3.904 mg of RS102895 (for the free base). Calculation: Mass (mg) =
Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g)

Dissolution: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube
containing the weighed RS102895. For a 10 mM stock solution from 3.904 mg, add 1 mL of
DMSO.

Mixing: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved. If
necessary, briefly sonicate the solution in a water bath to aid dissolution. Visually inspect the
solution to ensure there are no visible particulates.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes (e.g., 10-20 uL) in sterile microcentrifuge
tubes.

Labeling: Clearly label each aliquot with the compound name (RS102895), concentration (10
mM), solvent (DMSO), and the date of preparation.

Storage: Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-
term storage (up to 1 month).

Application in Research: Investigating the
CCL2/CCR2 Signaling Pathway

RS102895 is instrumental in elucidating the role of the CCL2/CCR2 signaling pathway in

various biological contexts. This pathway is a key driver of monocyte and macrophage

recruitment to sites of inflammation.
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CCL2/CCR2 Signaling Pathway
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Caption: Inhibition of the CCL2/CCR2 Signaling Pathway by RS102895.

By blocking the interaction of CCL2 with CCR2, RS102895 prevents the downstream signaling
cascade that leads to cellular responses such as chemotaxis and the release of pro-
inflammatory cytokines. This makes it a critical tool for studying inflammatory diseases, cancer
metastasis, and neuropathic pain.

Safety Precautions

o Always handle RS102895 and DMSO in a well-ventilated area, preferably within a chemical
fume hood.

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and chemical-resistant gloves.

o Consult the Safety Data Sheet (SDS) for RS102895 for comprehensive safety and handling
information.

« DMSO is a potent solvent and can facilitate the absorption of other chemicals through the
skin. Handle with care.

Troubleshooting
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 Precipitation upon dilution in agueous media: Small molecule inhibitors dissolved in DMSO
may precipitate when diluted into aqueous buffers. To mitigate this, make serial dilutions in
DMSO first, and then add the final, most diluted DMSO stock to your aqueous medium.
Ensure the final DMSO concentration in your assay is low (typically <0.5%) and consistent
across all samples, including vehicle controls.

e Compound insolubility: If the compound does not fully dissolve in DMSO, gentle warming (up
to 60°C) and sonication can be applied. Always use fresh, anhydrous DMSO, as absorbed
moisture can significantly reduce solubility.

By following these detailed application notes and protocols, researchers can ensure the proper
preparation and storage of RS102895 stock solutions, leading to more reliable and
reproducible experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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